Cas no 64596-18-5 (Benzoic acid,(ethoxycarbonyl)azanyl ester)

• Product Name: Benzoic acid,(ethoxycarbonyl)azanyl ester
• CAS No: 64596-18-5
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 505598
• PubChem ID: 101396
• Update Time: 2025-04-19

Benzoic acid,(ethoxycarbonyl)azanyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,(ethoxycarbonyl)azanyl ester
• (ethoxycarbonylamino) benzoate
• AC1L2QQV
• AC1Q68N9
• AR-1I1725
• benzoyloxy-carbamic acid ethyl ester
• Benzoyloxy-carbamidsaeure-aethylester
• carbamic acid,(benzoyloxy)-,ethyl ester
• ethyl (benzoyloxy)carbamate
• N-Benzoyloxy-urethan
• NSC507464
• O-Benzoyl-N-carbethoxyhydroxylamine
• NSC 507464
• DTXSID80214845
• NSC-507464
• SCHEMBL10696109
• 64596-18-5
• Carbamic acid, (benzoyloxy)-, ethyl ester

• Inchi： 1S/C10H11NO4/c1-2-14-10(13)11-15-9(12)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,11,13)
• InChI Key： MGDRMYZKZHHUMV-UHFFFAOYSA-N
• SMILES： O(C(NOC(C1C=CC=CC=1)=O)=O)CC

Computed Properties

• Exact Mass: 209.06883
• Monoisotopic Mass: 209.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.211
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.522
• PSA: 64.63